6-bromo-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
Overview
Description
6-bromo-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole is a useful research compound. Its molecular formula is C13H13BrN2 and its molecular weight is 277.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
5-HT6 Receptor Agonists and Antagonists :
- Indole derivatives, including variations of the compound , have been studied for their affinity and activity at 5-HT6 receptors, a type of serotonin receptor. These studies have identified structure-activity relationships essential for agonist or antagonist properties at these receptors. For instance, certain substitutions at specific positions on the indole ring influence the compound's intrinsic activity, leading to variations in agonist or antagonist properties (Mattsson et al., 2013).
- In another study, the introduction of a benzenesulfonyl group at a specific position transformed a full agonist into a 5-HT6 receptor antagonist, demonstrating the fine-tuning of molecular structure for desired receptor interactions (Cole et al., 2005).
Antimicrobial Properties :
- Some indole derivatives, including brominated tryptophan alkaloids related to the compound , have been found to exhibit antimicrobial activities. These compounds, isolated from marine sponges, showed varying degrees of effectiveness against bacteria like Staphylococcus epidermidis (Segraves & Crews, 2005).
Synthesis and Chemical Reactions :
- Research has been conducted on the synthesis of various indole derivatives, exploring novel methods and reactions. For example, the synthesis of 6-chloro-2-(4-chlorobenzoyl)-1H-indol-3-ylacetic acid, a COX-2 inhibitor, involved an innovative indole formation process (Caron et al., 2003).
- Another study focused on the reactions of 3-(tetrahydropyrid-4-yl)-indoles with dienophiles, leading to new heterocyclic functionalized indoles and pyrido[c]annellated carbazoles, which have potential antidepressive and antitumor applications (Medio‐Simón et al., 1991).
Properties
IUPAC Name |
6-bromo-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole | |
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InChI |
InChI=1S/C13H13BrN2/c14-10-1-2-11-12(8-16-13(11)7-10)9-3-5-15-6-4-9/h1-3,7-8,15-16H,4-6H2 | |
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InChI Key |
UOLMBYHWTRHLNQ-UHFFFAOYSA-N | |
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Canonical SMILES |
C1CNCC=C1C2=CNC3=C2C=CC(=C3)Br | |
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Molecular Formula |
C13H13BrN2 | |
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Molecular Weight |
277.16 g/mol | |
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